![molecular formula C8H10N4 B025162 3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile CAS No. 107343-75-9](/img/structure/B25162.png)
3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile
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Overview
Description
3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile is a chemical compound that is widely used in scientific research. It is a pyrazine derivative that has been found to have various biochemical and physiological effects.
Scientific Research Applications
3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile has various scientific research applications. It has been found to have antitumor, antibacterial, and antifungal properties. It has also been found to have potential as a drug candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of 3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been found to have antioxidant properties, which can help protect against oxidative stress. It has also been found to have anti-inflammatory properties, which can help reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile in lab experiments include its wide range of scientific research applications and its ability to inhibit the growth of cancer cells, bacteria, and fungi. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of 3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to study its mechanism of action in more detail to better understand its biochemical and physiological effects. Additionally, further research is needed to determine its potential toxicity and safety for use in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has various scientific research applications. Its synthesis method involves a multi-step process, and its mechanism of action is not fully understood. It has been found to have antitumor, antibacterial, and antifungal properties, as well as antioxidant and anti-inflammatory effects. While it has several advantages for lab experiments, further research is needed to fully understand its potential as a drug candidate and its safety for use in humans.
Synthesis Methods
The synthesis of 3-Amino-5-ethyl-6-methylpyrazine-2-carbonitrile is a multi-step process that involves the reaction of several chemicals. The first step involves the reaction of ethyl cyanoacetate with hydrazine hydrate to form ethyl hydrazinoacetate. The second step involves the reaction of ethyl hydrazinoacetate with acetylacetone to form 3-Amino-5-ethyl-6-methylpyrazine-2-carboxylic acid. The final step involves the reaction of 3-Amino-5-ethyl-6-methylpyrazine-2-carboxylic acid with phosphorus oxychloride to form this compound.
properties
CAS RN |
107343-75-9 |
---|---|
Molecular Formula |
C8H10N4 |
Molecular Weight |
162.19 g/mol |
IUPAC Name |
3-amino-5-ethyl-6-methylpyrazine-2-carbonitrile |
InChI |
InChI=1S/C8H10N4/c1-3-6-5(2)11-7(4-9)8(10)12-6/h3H2,1-2H3,(H2,10,12) |
InChI Key |
ARMZCMNVEYINPB-UHFFFAOYSA-N |
SMILES |
CCC1=C(N=C(C(=N1)N)C#N)C |
Canonical SMILES |
CCC1=C(N=C(C(=N1)N)C#N)C |
synonyms |
Pyrazinecarbonitrile, 3-amino-5-ethyl-6-methyl- (9CI) |
Origin of Product |
United States |
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